
In-Depth Technical Guide to 8-Hydroxyguanine
Hydrochloride: Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 8-Hydroxyguanine hydrochloride

Cat. No.: B145784 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the safety and handling protocols for chemical compounds is paramount. This guide provides

a comprehensive overview of the safety and handling information for 8-Hydroxyguanine
hydrochloride (CAS No. 1246818-54-1), a compound of significant interest in studies of

oxidative DNA damage.

Section 1: Chemical and Physical Properties
8-Hydroxyguanine hydrochloride, also known as 8-Oxoguanine hydrochloride, is the

hydrochloride salt of 8-Hydroxyguanine. 8-Hydroxyguanine is a major product of DNA oxidation

and is used as a biomarker for oxidative stress.[1][2] The hydrochloride form is often used in

research settings.
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Property Value

Synonyms
2-Amino-1,7-dihydro-6H-purin-6,8-dione

hydrochloride; 8-Oxoguanine hydrochloride

CAS Number 1246818-54-1

Molecular Formula C₅H₅N₅O₂ · HCl

Molecular Weight 203.59 g/mol [2]

Appearance Crystalline solid

Purity ≥99.0%[2]

Storage Temperature 2-8°C[3][4]

Shipping Temperature Ambient Temperature[5]

Section 2: Safety and Hazard Information
According to available safety data sheets, 8-Hydroxyguanine hydrochloride is not classified

as a hazardous substance under the Globally Harmonized System (GHS).[6] Consequently, it

does not have assigned GHS pictograms, signal words, or hazard statements.[6] However, it is

crucial to note that the non-hydrochloride form, 8-Hydroxyguanine, is reported to cause skin,

eye, and respiratory irritation. Therefore, prudent laboratory practices should be observed at all

times.

GHS Classification and Labeling
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GHS Classification Not Classified[6]

Hazard Pictograms None[6]

Signal Word None[6]

Hazard Statements None[6]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.P304+P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing.[7]P305+P351+P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7]

Toxicological Data
Specific quantitative toxicity data, such as LD50 (median lethal dose) or permissible exposure

limits (PELs), for 8-Hydroxyguanine hydrochloride are not readily available in the public

domain. Its primary biological significance lies in its role as a marker of oxidative DNA damage,

which can lead to mutagenesis.

Section 3: Handling and Storage
Proper handling and storage procedures are essential to ensure the safety of laboratory

personnel and maintain the integrity of the compound.

Personal Protective Equipment (PPE)
When handling 8-Hydroxyguanine hydrochloride, the following personal protective

equipment should be worn:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or latex).

Body Protection: A laboratory coat or other protective clothing to prevent skin contact.
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Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

any dust.

Avoid direct contact with skin, eyes, and clothing.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound.

Minimize the generation of dust.

Wash hands thoroughly after handling.

Storage
Store in a tightly sealed container.

Keep in a cool, dry place.

Recommended storage temperature is between 2°C and 8°C.[3][4]

Section 4: First Aid Measures
In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[8]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[8]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[8]

Section 5: Experimental Protocols
While specific safety assessment protocols for 8-Hydroxyguanine hydrochloride are not

published, the following are representative experimental procedures for evaluating the potential

cytotoxicity and mutagenicity of a chemical compound.

In Vitro Cytotoxicity Assay (MTT Assay)
This protocol is a general method to assess the effect of a compound on cell viability.

Objective: To determine the concentration of 8-Hydroxyguanine hydrochloride that reduces

the viability of a cell culture by 50% (IC50).

Methodology:

Cell Culture: Plate cells (e.g., HeLa, HepG2) in a 96-well plate at a density of 5,000-10,000

cells/well and incubate for 24 hours to allow for cell attachment.
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Compound Treatment: Prepare a series of dilutions of 8-Hydroxyguanine hydrochloride in

the appropriate cell culture medium. Remove the old medium from the wells and add the

medium containing the different concentrations of the compound. Include a vehicle control

(medium without the compound).

Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with

5% CO₂.

MTT Addition: After the incubation period, add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for

another 4 hours.

Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g.,

DMSO or a solution of 0.01 M HCl in isopropanol) to each well to dissolve the formazan

crystals.

Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a

microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. Plot the cell viability against the compound concentration to determine the

IC50 value.

Bacterial Reverse Mutation Assay (Ames Test)
This protocol is a standard method to assess the mutagenic potential of a chemical.

Objective: To determine if 8-Hydroxyguanine hydrochloride can induce mutations in a

bacterial strain.

Methodology:

Bacterial Strains: Use histidine-dependent strains of Salmonella typhimurium (e.g., TA98,

TA100).

Metabolic Activation (Optional): Perform the assay with and without a mammalian liver

extract (S9 fraction) to assess the mutagenicity of the parent compound and its metabolites.
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Exposure: In a test tube, combine the bacterial culture, the test compound at various

concentrations, and (if applicable) the S9 mix.

Plating: Pour the mixture onto a minimal glucose agar plate.

Incubation: Incubate the plates at 37°C for 48-72 hours.

Colony Counting: Count the number of revertant colonies (colonies that have regained the

ability to synthesize histidine) on each plate.

Data Analysis: Compare the number of revertant colonies on the plates with the test

compound to the number on the negative control plates (vehicle only). A significant, dose-

dependent increase in the number of revertant colonies indicates a mutagenic effect.

Section 6: Visualizations
Laboratory Workflow for Handling Chemical Compounds
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Receiving and Unpacking

Verification and Labeling

Storage in Designated Area

Pre-Experiment Preparation
(Review SDS, PPE selection)

Weighing and Solution Preparation
(in Fume Hood)

Experimentation

Decontamination of Workspace and Equipment

Waste Disposal
(Segregated waste streams)

Documentation
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Chemical Exposure Occurs

Assess the Situation
(Is the scene safe?)

Remove from Exposure

Administer First Aid
(Based on exposure route) Decontaminate if necessary

Seek Medical Attention

Report the Incident
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Base Excision Repair (BER)

DNA with 8-oxoG Lesion

OGG1 Recognizes and Excises 8-oxoG

AP Endonuclease (APE1) Cleaves Backbone

DNA Polymerase Inserts Correct Base

DNA Ligase Seals the Nick

Repaired DNA

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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